(1R,2R)-2-(azetidin-1-yl)cyclopentan-1-ol

• IUPAC Name: (1R,2R)-2-(azetidin-1-yl)cyclopentan-1-ol
• InChI: InChI=1S/C8H15NO/c10-8-4-1-3-7(8)9-5-2-6-9/h7-8,10H,1-6H2/t7-,8-/m1/s1
• InChI Key: LCMVWKLDFAFVLQ-HTQZYQBOSA-N
• Canonical SMILES: C1CC(C(C1)O)N2CCC2
• Isomeric SMILES: C1C[C@H]([C@@H](C1)O)N2CCC2
• Molecular Formula: C8H15NO
• Molecular Weight: 141.21 g/mol

Description

(1R,2R)-2-(azetidin-1-yl)cyclopentan-1-ol, also known as cyclopentanone oxime, is an important organic compound that has been studied extensively due to its wide range of applications in scientific research and in the laboratory. This compound is used in a variety of fields, including drug synthesis, organic synthesis, and biochemistry. It has been used in the synthesis of a number of pharmaceuticals and in the development of new therapeutic compounds.

Scientific Research Applications

Azetidine and Azetidinone Chemistry :

• Azetidines and azetidin-2-ones are thermally stable and react with electrophiles and nucleophiles. They're used to synthesize various compounds, including amides, alkenes, amines, and cyclic products like piperidines and pyrrolidines. Oxidation of 3-hydroxyazetidines forms azetidin-3-ones. These compounds serve as precursors for β-amino acids, amides, and other heterocyclic compounds, with applications in asymmetric synthesis and as antibacterials, cholesterol absorption inhibitors, enzyme inhibitors, anticancer agents, and hypoglycemic agents (Singh, D’hooghe, & Kimpe, 2008).

Synthesis and Applications :

• The synthesis of multifunctional spirocycles from common cyclic carboxylic acids, including azetidinones and azetidines, has been reported. These spirocyclic amino acids were incorporated into the structure of the anesthetic drug Bupivacaine, yielding analogues more active and less toxic than the original drug. This suggests potential for the wide use of spirocyclic building blocks in drug discovery (Kirichok et al., 2018).

Strain-Release Heteroatom Functionalization :

• A general strategy has been developed for the "any-stage" installation of small, strained ring systems, including azetidine. This methodology facilitates the functionalization of building blocks and intermediates for bioconjugation and peptide labeling, introducing stereospecific strain-release "cyclopentylation" of amines, alcohols, thiols, carboxylic acids, and other heteroatoms. This innovation could significantly impact drug discovery and chemical synthesis by enabling easier incorporation of strained bioisosteres into lead compounds (Lopchuk et al., 2017).